Cas no 70880-60-3 (karatavioside A)

• Product Name: karatavioside A
• CAS No: 70880-60-3
• MF: C₅₀H₈₀O₂₃
• MW: 1049.15641880035
• CID: 2054132
• Update Time: 2025-04-21

karatavioside A Chemical and Physical Properties

Names and Identifiers

• karatavioside A
• [(25R)-2α-Hydroxyspirosta-5-ene-3β-yl]4-O-(2-O-β-D-glucopyranosyl-3-O-β-D-xylopyranosyl-β-D-glucopyranosyl)-β-D-galactopyranoside

• Inchi： 1S/C50H80O23/c1-19-7-10-50(65-17-19)20(2)32-28(73-50)12-24-22-6-5-21-11-27(25(54)13-49(21,4)23(22)8-9-48(24,32)3)66-45-40(63)37(60)41(31(16-53)69-45)70-47-43(72-46-39(62)36(59)34(57)29(14-51)67-46)42(35(58)30(15-52)68-47)71-44-38(61)33(56)26(55)18-64-44/h5,19-20,22-47,51-63H,6-18H2,1-4H3
• InChI Key： XVPVVWNZAJAPLF-UHFFFAOYSA-N
• SMILES： CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CC=C2C1(C)CC(O)C(OC1C(O)C(O)C(OC3C(OC4C(O)C(O)C(O)C(CO)O4)C(OC4C(O)C(O)C(O)CO4)C(O)C(CO)O3)C(CO)O1)C2

Computed Properties

• Exact Mass: 1048.509
• Monoisotopic Mass: 1048.509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 73
• Rotatable Bond Count: 11
• Complexity: 1940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 355A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins